Cas no 1806029-86-6 (4-Amino-2-(difluoromethyl)-3,6-dihydroxypyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-3,6-dihydroxypyridine
• CAS No: 1806029-86-6
• MF: C₆H₆F₂N₂O₂
• MW: 176.120848178864
• CID: 4800476
• Update Time: 2025-05-20

4-Amino-2-(difluoromethyl)-3,6-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-3,6-dihydroxypyridine

• Inchi： 1S/C6H6F2N2O2/c7-6(8)4-5(12)2(9)1-3(11)10-4/h1,6,12H,(H3,9,10,11)
• InChI Key： DUDSZBBQLXRIBS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CC(N1)=O)N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: -0.8
• Topological Polar Surface Area: 75.4

Additional information on 4-Amino-2-(difluoromethyl)-3,6-dihydroxypyridine

Comprehensive Analysis of 4-Amino-2-(difluoromethyl)-3,6-dihydroxypyridine (CAS No. 1806029-86-6): Properties, Applications, and Innovations

4-Amino-2-(difluoromethyl)-3,6-dihydroxypyridine (CAS No. 1806029-86-6) is a specialized heterocyclic compound gaining significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and multiple hydroxyl functionalities, makes it a versatile intermediate for synthesizing bioactive molecules. This article delves into its physicochemical properties, synthetic pathways, and emerging applications while addressing trending topics like green chemistry, AI-driven drug discovery, and sustainable agrochemicals.

The compound’s pyridine core and amino-hydroxyl substitutions contribute to its high polarity and water solubility, critical for formulations in medicinal chemistry. Researchers are exploring its role in designing enzyme inhibitors and antimicrobial agents, aligning with the global demand for novel antibiotics amid rising antimicrobial resistance (AMR). Recent studies highlight its potential as a scaffold for cancer therapeutics, particularly targeting kinase pathways—a hot topic in precision oncology.

In agrochemicals, 4-Amino-2-(difluoromethyl)-3,6-dihydroxypyridine is investigated for its herbicidal and fungicidal properties. With the agricultural sector prioritizing eco-friendly pesticides, this compound’s low environmental persistence and selective activity resonate with regulatory trends like the EU’s Farm-to-Fork strategy. Its difluoromethyl group enhances bioavailability, a key focus in crop protection R&D.

Synthetic routes to CAS No. 1806029-86-6 often involve microwave-assisted reactions or catalytic fluorination, reflecting advancements in efficient synthesis. These methods align with the pharmaceutical industry’s push for cost-effective APIs and process intensification. Analytical techniques like HPLC-MS and NMR are essential for purity assessment, addressing stringent quality standards in GMP manufacturing.

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Future prospects for this compound include its integration into high-throughput screening libraries and computational chemistry models. As AI tools like AlphaFold accelerate molecular design, 1806029-86-6 may serve as a template for virtual ligand optimization. Collaborations between academia and biotech firms could unlock its potential in orphan drug development or next-gen crop solutions.

In summary, 4-Amino-2-(difluoromethyl)-3,6-dihydroxypyridine exemplifies the intersection of structural innovation and applied science. Its multifaceted applications—from targeted therapies to sustainable agriculture—position it as a compound of interest in an era prioritizing molecular efficiency and environmental stewardship.